Cas no 1021045-81-7 (N-(2,4-difluorophenyl)-2-{4-oxo-2-phenyl-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl}acetamide)

• Product Name: N-(2,4-difluorophenyl)-2-{4-oxo-2-phenyl-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl}acetamide
• CAS No: 1021045-81-7
• MF: C₁₉H₁₃F₂N₅O₂
• MW: 381.335630178452
• CID: 5445386
• Update Time: 2025-10-29

N-(2,4-difluorophenyl)-2-{4-oxo-2-phenyl-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-difluorophenyl)-2-(4-oxo-2-phenylpyrazolo[1,5-d][1,2,4]triazin-5-yl)acetamide
• N-(2,4-difluorophenyl)-2-{4-oxo-2-phenyl-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl}acetamide

• Inchi： 1S/C19H13F2N5O2/c20-13-6-7-15(14(21)8-13)23-18(27)10-25-19(28)17-9-16(24-26(17)11-22-25)12-4-2-1-3-5-12/h1-9,11H,10H2,(H,23,27)
• InChI Key： LNAKHVBEAKEIAW-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(F)C=C1F)(=O)CN1C(=O)C2=CC(C3=CC=CC=C3)=NN2C=N1

Additional information on N-(2,4-difluorophenyl)-2-{4-oxo-2-phenyl-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl}acetamide

N-(2,4-Difluorophenyl)-2-{4-Oxo-2-Phenyl-4H,5H-Pyrazolo[1,5-d][1,2,4]triazin-5-yl}acetamide: A Novel Compound with Promising Therapeutic Potential

N-(2,4-Difluorophenyl)-2-{4-Oxo-2-Phenyl-4H,5H-Pyrazolo[1,5-d][1,2,4]triazin-5-yl}acetamide (CAS No. 1021045-81-7) represents a unique molecular entity that has garnered significant attention in the field of pharmaceutical research. This compound belongs to the class of pyrazolo[1,5-d][1,2,4]triazine derivatives, which are characterized by their fused ring systems and diverse functional groups. The 2,4-difluorophenyl moiety, combined with the 4-oxo-2-phenyl-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl scaffold, forms a complex structure that may contribute to its pharmacological activity. Recent studies have highlighted the potential of this compound in targeting specific biological pathways, making it a candidate for further exploration in drug development.

The 2,4-difluorophenyl group is a common substituent in pharmaceutical compounds due to its ability to modulate molecular interactions with biological targets. Fluorine atoms in this moiety can enhance the lipophilicity of the molecule, which may influence its ability to cross cell membranes and reach intracellular targets. The pyrazolo[1,5-d][1,2,4]triazine ring system is a heterocyclic structure that has been extensively studied for its diverse biological activities. This scaffold is known to exhibit antimicrobial, anti-inflammatory, and anti-cancer properties, which are attributed to its ability to interact with various enzymes and receptors. The 4-oxo group in the 4-oxo-2-phenyl-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl fragment is critical for stabilizing the molecular conformation, potentially enhancing its binding affinity to target proteins.

Recent advances in medicinal chemistry have led to the synthesis of N-(2,4-difluorophenyl)-2-{4-oxo-2-phenyl-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl}acetamide through multi-step organic reactions. The synthesis typically involves the formation of the pyrazolo[1,5-d][1,2,4]triazine core through cyclization reactions, followed by the introduction of the 2,4-difluorophenyl and acetamide functionalities. The acetamide group serves as a versatile linker, enabling the molecule to interact with various biological targets. The synthesis of this compound has been optimized to achieve high yields and purity, which is essential for its application in preclinical and clinical studies.

Experimental studies have demonstrated that N-(2,4-difluorophenyl)-2-{4-oxo-2-phenyl-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl}acetamide exhibits antimicrobial activity against a range of bacterial and fungal pathogens. This property is attributed to its ability to disrupt microbial cell membranes and inhibit essential metabolic pathways. Additionally, in vitro assays have shown that this compound possesses anti-inflammatory effects, which may be mediated through the modulation of NF-κB and MAPK signaling pathways. These findings suggest that the compound could be a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Recent research has also focused on the anti-cancer potential of N-(2,4-difluorophenyl)-2-{4-oxo-2-phenyl-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl}acetamide. Studies have shown that this compound can induce apoptosis in cancer cells by targeting mitochondrial pathways and pro-apoptotic proteins such as Bax and cytochrome c. The pyrazolo[1,5-d][1,2,4]triazine scaffold has been reported to interact with protein kinase C (PKC) and tyrosine kinase receptors, which are often overexpressed in cancer cells. These interactions may contribute to the compound's ability to inhibit tumor growth and metastasis.

Further exploration of the pharmacokinetic properties of N-(2,4-difluorophenyl)-2-{4-oxo-2-phenyl-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl}acetamide is essential to evaluate its potential as a therapeutic agent. In vivo studies have indicated that the compound exhibits good bioavailability and metabolic stability, which are critical for its application in drug development. The lipophilicity of the molecule, influenced by the 2,4-difluorophenyl group, may enhance its ability to penetrate biological membranes and reach target tissues. However, further research is needed to determine the toxicological profile of this compound and its safety in long-term use.

In conclusion, N-(2,4-difluorophenyl)-2-{4-oxo-2-phenyl-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl}acetamide is a promising molecular entity with diverse biological activities. Its unique structure, combining the 2,4-difluorophenyl group and the pyrazolo[1,5-d][1,2,4]triazine scaffold, may provide a foundation for the development of novel therapeutics. Further studies are warranted to fully elucidate its mechanisms of action, optimize its pharmacological properties, and assess its potential in treating various diseases.